Cas no 41204-85-7 (1,2,3-Propanetriol,(4-nitrophenyl)- (9CI))
41204-85-7 structure
Product Name:1,2,3-Propanetriol,(4-nitrophenyl)- (9CI)
CAS No:41204-85-7
MF:C9H11NO5
MW:213.187342882156
CID:331277
PubChem ID:4669334
Update Time:2025-04-19
1,2,3-Propanetriol,(4-nitrophenyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Propanetriol,(4-nitrophenyl)- (9CI)
- 1-(4-NITROPHENYL)GLYCEROL
- 1-(4-NITROPHENYL)GLYCEROL(PNPG)
- PNPG
- 1-(4-NITROPHENYL)-GLYCERINE
- 1-(P-NITROPHENYL)GLYCEROL
- 1,2,3-Propanetriol,(4-nitrophenyl)
- 4-NITROPHENYL GLYCEROL
- P-NITROPHENYL-GLYCEROL
- PNP GLYCEROL
- MFCD00056112
- DTXSID40405393
- SCHEMBL1496537
- AKOS017358976
- EN300-268483
- 3-(4-nitrophenoxy)propane-1,2-diol
- YERGZLQRVWFVAZ-UHFFFAOYSA-N
- 41204-85-7
- CS-0215638
- AS-40929
- NS00048905
- 34211-48-8
- 1-4-NITROPHENOXY-2-3-PROPANEDIOL
- A815901
- 3-(p-nitrophenoxy)-1,2-propane diol
- 1,2-dihydroxy-3-(4-nitrophenyloxy)-propane
-
- Inchi: 1S/C9H11NO5/c11-5-8(12)6-15-9-3-1-7(2-4-9)10(13)14/h1-4,8,11-12H,5-6H2
- InChI Key: YERGZLQRVWFVAZ-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])CC(CO)O
Computed Properties
- Exact Mass: 213.06400
- Monoisotopic Mass: 213.063722
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107
- XLogP3: 0.4
Experimental Properties
- Density: 1.478
- Melting Point: 98-101 °C(lit.)
- Boiling Point: 471.6°Cat760mmHg
- Flash Point: 208.9°C
- PSA: 95.51000
- LogP: 0.85000
1,2,3-Propanetriol,(4-nitrophenyl)- (9CI) Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
41204-85-7 (1,2,3-Propanetriol,(4-nitrophenyl)- (9CI)) Related Products
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